Cas no 2228930-82-1 (tert-butyl N-[4-fluoro-3-(1-hydroxycyclopropyl)phenyl]carbamate)

Technical Introduction: tert-Butyl N-[4-fluoro-3-(1-hydroxycyclopropyl)phenyl]carbamate is a specialized carbamate derivative featuring a fluorinated phenyl ring and a hydroxycyclopropyl substituent. This compound is of interest in medicinal chemistry and pharmaceutical research due to its structural versatility, which allows for further functionalization or incorporation into drug scaffolds. The tert-butyl carbamate group provides stability and serves as a protective moiety for amines, while the 4-fluoro and 1-hydroxycyclopropyl groups enhance electronic and steric properties, potentially influencing binding affinity or metabolic stability. Its well-defined synthetic route and high purity make it a valuable intermediate for the development of bioactive molecules, particularly in targeting kinase inhibitors or CNS-active compounds.

tert-butyl N-[4-fluoro-3-(1-hydroxycyclopropyl)phenyl]carbamate structure

2228930-82-1 structure

Product Name:tert-butyl N-[4-fluoro-3-(1-hydroxycyclopropyl)phenyl]carbamate

CAS No:2228930-82-1

MF:C₁₄H₁₈FNO₃

MW:267.29602766037

CID:6327033

PubChem ID:165620608

Update Time:2025-06-09

tert-butyl N-[4-fluoro-3-(1-hydroxycyclopropyl)phenyl]carbamate Chemical and Physical Properties

Names and Identifiers

- 2228930-82-1
- EN300-1883198
- tert-butyl N-[4-fluoro-3-(1-hydroxycyclopropyl)phenyl]carbamate
- Inchi： 1S/C14H18FNO3/c1-13(2,3)19-12(17)16-9-4-5-11(15)10(8-9)14(18)6-7-14/h4-5,8,18H,6-7H2,1-3H3,(H,16,17)
- InChI Key： BMLOFANVURFZFO-UHFFFAOYSA-N
- SMILES： FC1=CC=C(C=C1C1(CC1)O)NC(=O)OC(C)(C)C

Computed Properties

Exact Mass: 267.12707160g/mol
Monoisotopic Mass: 267.12707160g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 19
Rotatable Bond Count: 4
Complexity: 349
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2
Topological Polar Surface Area: 58.6Å²

tert-butyl N-[4-fluoro-3-(1-hydroxycyclopropyl)phenyl]carbamate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Enamine	EN300-1883198-0.05g	tert-butyl N-[4-fluoro-3-(1-hydroxycyclopropyl)phenyl]carbamate	2228930-82-1	0.05g	$827.0	2023-06-03
Enamine	EN300-1883198-0.1g	tert-butyl N-[4-fluoro-3-(1-hydroxycyclopropyl)phenyl]carbamate	2228930-82-1	0.1g	$867.0	2023-06-03
Enamine	EN300-1883198-0.25g	tert-butyl N-[4-fluoro-3-(1-hydroxycyclopropyl)phenyl]carbamate	2228930-82-1	0.25g	$906.0	2023-06-03
Enamine	EN300-1883198-0.5g	tert-butyl N-[4-fluoro-3-(1-hydroxycyclopropyl)phenyl]carbamate	2228930-82-1	0.5g	$946.0	2023-06-03
Enamine	EN300-1883198-1.0g	tert-butyl N-[4-fluoro-3-(1-hydroxycyclopropyl)phenyl]carbamate	2228930-82-1	1g	$986.0	2023-06-03
Enamine	EN300-1883198-2.5g	tert-butyl N-[4-fluoro-3-(1-hydroxycyclopropyl)phenyl]carbamate	2228930-82-1	2.5g	$1931.0	2023-06-03
Enamine	EN300-1883198-5.0g	tert-butyl N-[4-fluoro-3-(1-hydroxycyclopropyl)phenyl]carbamate	2228930-82-1	5g	$2858.0	2023-06-03
Enamine	EN300-1883198-10.0g	tert-butyl N-[4-fluoro-3-(1-hydroxycyclopropyl)phenyl]carbamate	2228930-82-1	10g	$4236.0	2023-06-03

tert-butyl N-[4-fluoro-3-(1-hydroxycyclopropyl)phenyl]carbamate Related Literature

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5. An atomically efficient, highly stable and redox active Ce0.5Tb0.5Ox (3% mol.)/MgO catalyst for total oxidation of methane†

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Additional information on tert-butyl N-[4-fluoro-3-(1-hydroxycyclopropyl)phenyl]carbamate

Comprehensive Overview of tert-butyl N-[4-fluoro-3-(1-hydroxycyclopropyl)phenyl]carbamate (CAS No. 2228930-82-1)

tert-butyl N-[4-fluoro-3-(1-hydroxycyclopropyl)phenyl]carbamate (CAS No. 2228930-82-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This carbamate derivative is characterized by its unique structural features, including a fluoro substituent and a hydroxycyclopropyl group, which contribute to its potential applications in drug discovery and material science. Researchers are particularly interested in its role as an intermediate in the synthesis of bioactive molecules, owing to its versatile reactivity and stability under various conditions.

The compound's tert-butyl carbamate moiety provides excellent protection for amine groups, making it a valuable tool in peptide synthesis and medicinal chemistry. Its 4-fluoro-3-(1-hydroxycyclopropyl)phenyl scaffold is also being explored for its potential to modulate biological targets, such as enzymes and receptors. Recent studies have highlighted its relevance in the development of novel therapeutics for conditions like inflammation and metabolic disorders, aligning with the growing demand for innovative small-molecule drugs.

In the context of green chemistry and sustainable synthesis, tert-butyl N-[4-fluoro-3-(1-hydroxycyclopropyl)phenyl]carbamate has been investigated for its compatibility with eco-friendly reaction conditions. Researchers are optimizing its preparation using catalytic methods and renewable solvents, addressing the industry's shift toward environmentally responsible practices. This aligns with the increasing focus on ESG (Environmental, Social, and Governance) principles in chemical manufacturing.

From a technical perspective, the compound's physicochemical properties, such as solubility, melting point, and stability, are critical for its handling and application. Analytical techniques like HPLC, NMR, and mass spectrometry are routinely employed to characterize and quantify it. These methods ensure high purity and consistency, which are essential for its use in precision-driven fields like pharmaceutical formulation and material engineering.

The growing interest in structure-activity relationship (SAR) studies has further propelled research into tert-butyl N-[4-fluoro-3-(1-hydroxycyclopropyl)phenyl]carbamate. By modifying its functional groups, scientists aim to enhance its bioavailability and target specificity. Such efforts are part of broader trends in personalized medicine and drug repurposing, where existing compounds are reevaluated for new therapeutic indications.

In summary, tert-butyl N-[4-fluoro-3-(1-hydroxycyclopropyl)phenyl]carbamate (CAS No. 2228930-82-1) represents a promising candidate for interdisciplinary research. Its applications span from medicinal chemistry to sustainable synthesis, reflecting the dynamic needs of modern science. As investigations continue, this compound is poised to play a pivotal role in advancing both academic and industrial innovations.